Cas no 1342450-75-2 (4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine)

• Product Name: 4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine
• CAS No: 1342450-75-2
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 4590356
• PubChem ID: 59617949
• Update Time: 2025-11-07

4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine
• Pyrimidine, 4-methyl-6-(1-methylethyl)-2-(1-piperazinyl)-

• Inchi： 1S/C12H20N4/c1-9(2)11-8-10(3)14-12(15-11)16-6-4-13-5-7-16/h8-9,13H,4-7H2,1-3H3
• InChI Key： ZJJGOXARTLFJHY-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)=NC(C(C)C)=CC(C)=N1

Additional information on 4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine

Comprehensive Overview of 4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine (CAS No. 1342450-75-2)

4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine (CAS No. 1342450-75-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyrimidine core substituted with a piperazine ring and an isopropyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for piperazine-containing compounds like 4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine has surged, driven by their prevalence in FDA-approved drugs. The compound's CAS No. 1342450-75-2 frequently appears in patent literature, especially in contexts involving central nervous system (CNS) drug design and antimicrobial agents. Its balanced lipophilicity (logP ~2.8) and molecular weight (~220 g/mol) make it compliant with Lipinski's Rule of Five, a hot topic in medicinal chemistry discussions.

Synthetic routes to CAS 1342450-75-2 typically involve nucleophilic aromatic substitution (SNAr) between chloropyrimidine derivatives and piperazine, followed by purification via column chromatography. Analytical characterization often employs HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, techniques frequently searched by laboratory professionals. The compound's stability under physiological pH (6-8) makes it suitable for in vitro assays, a key consideration for researchers optimizing ADME properties.

Beyond pharmaceuticals, 4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine shows promise in agrochemical formulations, particularly as a scaffold for plant growth regulators. This aligns with growing interest in sustainable agriculture solutions, a trending topic in scientific and environmental circles. Its hydrogen bond acceptor/donor profile (3 acceptors, 1 donor) facilitates interactions with biological targets, a feature often queried in molecular docking studies.

Quality control of CAS 1342450-75-2 requires stringent monitoring of residual solvents and heavy metals, reflecting current Good Manufacturing Practice (cGMP) concerns. The compound's crystalline form (melting point ~150-155°C) is another frequently searched parameter, crucial for formulation scientists working on solid dosage forms. Recent publications suggest potential applications in fluorescence probes, leveraging its conjugated system – a niche but growing research area.

From a commercial perspective, 4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine is available at milligram to kilogram scales, with purity specifications ranging from >95% to >99% (HPLC). Suppliers often highlight its structural analogs, responding to market demand for SAR studies (Structure-Activity Relationship). Storage recommendations typically suggest 2-8°C under inert atmosphere, a detail frequently requested by procurement specialists.

The compound's electrophilic/nucleophilic sites (particularly the pyrimidine C-4 position) enable diverse derivatization strategies, making it valuable for combinatorial chemistry. This characteristic aligns with industry shifts toward fragment-based drug discovery, a trending methodology in 2024. Computational studies indicate favorable binding affinities toward certain enzyme pockets, though experimental validation remains ongoing.

Environmental fate studies of 1342450-75-2 show moderate biodegradability (OECD 301D), reflecting increasing regulatory focus on green chemistry principles. Its photostability under UV light (λ>300 nm) is another researched aspect, particularly for outdoor application scenarios. The compound's vapor pressure (<1 mmHg at 25°C) suggests low volatility, a safety consideration for industrial handling.

In analytical method development, 4-methyl-2-(piperazin-1-yl)-6-(propan-2-yl)pyrimidine often serves as a reference standard for LC-MS calibration, especially in bioanalytical assays. Its distinct UV absorption maxima (~260 nm) facilitate detection, a practical feature for laboratory technicians. Recent patent filings describe its incorporation into metal-organic frameworks (MOFs), expanding applications into materials science.

The scientific community continues to explore CAS 1342450-75-2's potential through high-throughput screening initiatives. Its drug-likeness score (QED ~0.6) positions it favorably for lead optimization programs. As research progresses, this compound may emerge as a cornerstone in developing next-generation therapeutics addressing unmet medical needs, particularly in neurological disorders and metabolic diseases – two highly searched therapeutic areas.